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Introduction

Menaquinone-7 (MK-7), a highly bioavailable form of vitamin K2, is a crucial nutrient for bone
and cardiovascular health.[1][2] Predominantly produced through bacterial fermentation, MK-7
is abundant in certain fermented foods, with natto, a traditional Japanese dish of fermented
soybeans, being the most prominent source.[1][3] The extraction and purification of MK-7 from
these fermented matrices are critical steps for its use in research, dietary supplements, and
pharmaceutical applications. These application notes provide detailed protocols for the
extraction of MK-7 from fermented foods, focusing on solvent-based methods, and present
guantitative data to aid in the selection and optimization of extraction techniques.

Data Presentation: Quantitative Analysis of MK-7 in
Fermented Foods

The concentration of Menaquinone-7 can vary significantly depending on the fermentation
substrate and the specific bacterial strains used. The following table summarizes the reported
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MK-7 content in various fermented food products.

Fermented Food MK-7 Content (p

Microorganism Reference
Product g/100 g)
Natto (Fermented ) N

Bacillus subtilis natto 800 - 1000 [1]
Soybeans)
Natto Bacillus subtilis natto 902 [3]
Mung Beans Bacillus subtilis var.

891.94 + 55.49 [4]

(fermented) natto

Peas (fermented)

Bacillus subtilis var.

natto

673.22 £ 45.07

[4]

Sunflower Seeds

Bacillus subtilis var.

1080.18 +55.11

[4]115]

(fermented) natto
Field Beans Bacillus subtilis var.

246.75 + 15.27 [4]
(fermented) natto
White Lupine Bacillus subtilis var.

289.44 + 20.45 [4]
(fermented) natto

Green Lentils

(fermented)

Bacillus subtilis var.

natto

278.11 + 18.33

[4]

Bacillus subtilis var.

Maize (fermented) 154.17 +9.34 [4]
natto
_ Bacillus
Cheonggukjang ) ] 1247 [6]
amyloliquefaciens
Kimchi - 42 [3]
Kefir (with grain) Mixed cultures 4.82 [7]
Kefir (commercial ]
Mixed cultures 5 [3]
starter)
Sauerkraut - 0.2 [3]
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Experimental Protocols

Two primary methods for the extraction of MK-7 from fermented foods are detailed below: a
widely used solvent extraction method and a thermo-acidic extraction method.

Protocol 1: Solvent Extraction using 2-Propanol and n-
Hexane

This protocol is a common and effective method for extracting MK-7 from fermented food
matrices.[1][4][8]

1. Materials and Reagents:

o Fermented food sample (e.g., natto, fermented seeds)
e 2-Propanol (analytical grade)

e n-Hexane (analytical grade)

e Mortar and pestle or food processor

e Centrifuge tubes (50 mL)

o Vortex mixer

e Centrifuge

» Rotary evaporator or vacuum concentrator

o Acetonitrile (HPLC grade) for final sample reconstitution
¢ 0.45 ym membrane filters

2. Procedure:

o Sample Preparation: Weigh 5 g of the fermented food sample. If the sample is solid, grind it
into a fine powder using a mortar and pestle or a food processor to increase the surface area
for extraction.[4]
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e Solvent Addition: Transfer the ground sample to a 50 mL centrifuge tube. Add 15 mL of a 2-
propanol and n-hexane mixture. The ratio of 2-propanol to n-hexane can vary, with common
ratios being 1:2 (v/v) or 2:1 (v/v).[1][4]

o Extraction: Vigorously shake the mixture for 10 minutes using a vortex mixer to ensure
thorough mixing and extraction of MK-7 into the organic solvent phase.[9]

o Phase Separation: Centrifuge the mixture at 3000 rpm for 10 minutes to separate the solid
material from the liquid extract.[1][8]

o Collection of Supernatant: Carefully collect the supernatant (the upper organic layer
containing the extracted MK-7).

o Solvent Evaporation: Evaporate the collected supernatant to dryness under a vacuum using
a rotary evaporator or a vacuum concentrator.[1]

o Reconstitution: Reconstitute the dried extract in a known volume of acetonitrile (e.g., 1 mL)
for subsequent analysis by High-Performance Liquid Chromatography (HPLC).

« Filtration: Filter the reconstituted sample through a 0.45 um membrane filter before injecting
it into the HPLC system to remove any particulate matter.

Protocol 2: Thermo-Acidic Extraction

This method utilizes heat and acid to lyse the bacterial cells, which can improve the extraction
of intracellular MK-7.[10]

1. Materials and Reagents:

o Fermentation broth or fermented food sample
o Ethanol (analytical grade)

e Sulfuric acid (H2S0a4), 5% solution
 Ultrasonic bath

o Centrifuge tubes (15 mL)
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o Centrifuge
e HPLC vials
2. Procedure:

o Sample Preparation: If using a solid fermented food, homogenize 1 g of the sample in a
suitable liquid medium. For fermentation broths, use an appropriate volume directly.

o Cell Lysis and Extraction: To the sample in a centrifuge tube, add ethanol and 5% sulfuric
acid. A suggested approach is to add H2SOa for cell lysis followed by ethanol as the
extraction solvent.[10]

e Sonication: Place the centrifuge tube in an ultrasonic bath at 70°C for 15 minutes. This
combination of heat and sonication enhances the disruption of bacterial cells and the
extraction of MK-7.[10]

o Centrifugation: Centrifuge the sample to pellet the cell debris and other solid materials.

o Supernatant Collection: Carefully transfer the supernatant containing the extracted MK-7 to a
clean tube or an HPLC vial.

e Analysis: The extract is now ready for direct analysis by HPLC.

Visualization of Experimental Workflows

The following diagrams illustrate the key steps in the described MK-7 extraction protocols.

Click to download full resolution via product page

Caption: Workflow for Solvent Extraction of Menaquinone-7.
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Sample Preparation Extraction Analysis
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Caption: Workflow for Thermo-Acidic Extraction of Menaquinone-7.

Concluding Remarks

The choice of extraction method for Menaquinone-7 from fermented foods depends on several
factors, including the nature of the starting material, the desired purity of the final extract, and
the available laboratory equipment. The solvent extraction protocol using 2-propanol and n-
hexane is a robust and widely applicable method. For applications requiring enhanced
extraction from cellular components, the thermo-acidic method offers a viable alternative.
Subsequent purification steps, such as solid-phase extraction or crystallization, may be
necessary to achieve high-purity MK-7 for pharmaceutical applications.[11][12] The final
determination of MK-7 concentration is typically performed using HPLC with UV detection.[4][8]

El

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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